2-(3-Amino-4-bromo-1H-pyrazol-1-YL)butanenitrile

• Molecular Formula: C7H9BrN4
• Molecular Weight: 229.08 g/mol
• SMILES: CCC(C#N)N1C=C(C(=N1)N)Br
• InChI: InChI=1S/C7H9BrN4/c1-2-5(3-9)12-4-6(8)7(10)11-12/h4-5H,2H2,1H3,(H2,10,11)
• InChIKey: PMYBACPRTNRJMU-UHFFFAOYSA-N

2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanenitrile: Identity & Core Characteristics

2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanenitrile (CAS 1248936-39-1) is a heterocyclic building block belonging to the 3-amino-4-halopyrazole class, featuring a pyrazole core substituted with a 3-amino group, a 4-bromo substituent, and a branched butanenitrile moiety at the N1 position . Its molecular formula is C7H9BrN4 with a molecular weight of 229.08 g/mol and a calculated LogP of approximately 1.56 . The compound contains one asymmetric center (Fsp3 = 0.43), making it a racemic mixture in its standard commercial form, and is typically supplied at 95% purity for research use . The 4-bromo substituent serves as a versatile synthetic handle for downstream derivatization via transition-metal-catalyzed cross-coupling reactions, a feature that distinguishes it from its non-halogenated and alternatively halogenated analogs [1].

1 4-Bromo cross-coupling handle for Pd-catalyzed library diversification

2 Racemic chiral building block with branched butanenitrile architecture

3 3-Amino-4-halopyrazole scaffold suitable for heterocyclic synthesis workflows

• [1] Jedinák, L.; Zátopková, R.; Dvořáková, H.; Cankař, P. The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. J. Org. Chem. 2017, 82 (1), 157–169. DOI: 10.1021/acs.joc.6b02306. View Source

2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanenitrile: Non-Interchangeability with Analogs

The 3-amino-4-halopyrazole scaffold is acutely sensitive to both the identity of the 4-position halogen and the N1-alkyl chain architecture. The 4-bromo substituent imparts distinct reactivity in Pd-catalyzed cross-coupling reactions compared to 4-chloro, 4-iodo, or non-halogenated analogs, with bromo and chloro derivatives demonstrating markedly reduced propensity for undesired dehalogenation side reactions relative to iodo congeners [1]. Furthermore, the branched 2-butanenitrile N1-substitution pattern introduces both a chiral center and altered steric/electronic properties compared to the linear 4-butanenitrile regioisomer (CAS 1248252-51-8), directly impacting binding conformations at biological targets [2]. GABAA receptor subtype profiling reveals that even this relatively simple aminopyrazole scaffold exhibits measurable, albeit weak, binding activity across multiple receptor subtypes (Ki > 3,000 nM at α1β2γ2, α2β2γ2, α3β2γ2, and α5β2γ2), demonstrating that structural modifications within this class can yield pharmacologically tractable interactions [2]. These multidimensional differences—synthetic reactivity, stereochemistry, and biological target engagement—mean that generic in-class substitution without explicit comparative validation risks compromising both synthetic outcomes and biological reproducibility.

Halogen reactivity

4-Br (target): effective coupling, low dehalogenation side reaction

4-Cl: lower inherent reactivity, may require forcing conditions

4-I: severe dehalogenation may compromise synthetic outcomes

Regioisomer architecture

2-Butanenitrile (target): branched chain, one asymmetric center (racemic)

4-Butanenitrile: linear chain, achiral; stereochemical context does not transfer

Target engagement data

4-Br scaffold (target): GABAA multi-subtype binding data available

Des-Br / 4-Me analogs: lack comparable receptor profiling; binding context may not transfer

• [1] Jedinák, L.; Zátopková, R.; Dvořáková, H.; Cankař, P. The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. J. Org. Chem. 2017, 82 (1), 157–169. DOI: 10.1021/acs.joc.6b02306. View Source
• [2] BindingDB Entry BDBM50599951 (CHEMBL5195108). Affinity data for 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanenitrile at human recombinant GABAA receptor subtypes (α1β2γ2, α2β2γ2, α3β2γ2, α5β2γ2). University of Wisconsin-Milwaukee / ChEMBL curation. Available at: http://w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50599951 View Source

2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanenitrile: Quantitative Differentiation Evidence

Optimal Cross-Coupling Balance of 4-Bromo Substituent

In a direct comparative study of halogenated 3-aminopyrazoles under Suzuki-Miyaura cross-coupling conditions, both bromo and chloro derivatives demonstrated clear superiority over iodo-substituted analogs due to a significantly reduced propensity for the undesired dehalogenation side reaction [1]. The bromo substituent on the target compound thus occupies an optimal balance point: it provides higher inherent reactivity in oxidative addition with Pd(0) catalysts compared to chloro (enabling milder coupling conditions), while avoiding the severe dehalogenation that plagues iodo analogs under identical reaction conditions [1]. This reactivity profile is directly relevant to 2-(3-amino-4-bromo-1H-pyrazol-1-yl)butanenitrile, as the 4-bromo position is the primary site for further elaboration via cross-coupling to generate diversified compound libraries.

Cross-Coupling Reactivity

Class-level

4-Br: effective coupling, low dehalogenation
4-Cl: comparable low dehalogenation, lower inherent reactivity
4-I: severe dehalogenation side reaction

Supports Pd-catalyzed library synthesis with reduced side-reaction context

Quantitative yields are substrate-dependent; review full study for coupling-partner scope

Evidence Dimension	Suzuki-Miyaura cross-coupling efficiency and dehalogenation propensity
Target Compound Data	4-Bromo-3-aminopyrazole scaffold: effective cross-coupling with aryl/heteroaryl boronic acids; low dehalogenation (qualitatively equivalent to chloro derivatives, superior to iodo) [1]
Comparator Or Baseline	4-Iodo-3-aminopyrazole scaffold: severe dehalogenation side reaction under identical conditions; 4-Chloro-3-aminopyrazole scaffold: comparable low dehalogenation but lower inherent reactivity requiring more forcing conditions [1]
Quantified Difference	Br and Cl derivatives classified as 'superior' to iodo derivatives; quantitative yield comparisons are substrate-dependent and reported across multiple coupling partners in the full study [1]
Conditions	Pd-catalyzed Suzuki-Miyaura cross-coupling with aryl, heteroaryl, and styryl boronic acids/esters; various phosphine ligands; study published in J. Org. Chem. 2017 [1]

Why This Matters

For research groups procuring this compound as a synthetic intermediate for library generation, the 4-bromo substituent provides a validated balance of coupling competence and side-reaction avoidance that neither the 4-chloro (slower coupling) nor 4-iodo (high dehalogenation) analogs can match, directly impacting synthetic throughput and product purity.

• [1] Jedinák, L.; Zátopková, R.; Dvořáková, H.; Cankař, P. The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. J. Org. Chem. 2017, 82 (1), 157–169. DOI: 10.1021/acs.joc.6b02306. View Source

GABAA Subtype Binding Profile Distinction

2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanenitrile has been profiled against a panel of four human recombinant GABAA receptor subtypes (α1β2γ2, α2β2γ2, α3β2γ2, and α5β2γ2) via competitive displacement of [3H]flunitrazepam, yielding Ki values consistently above 3,000 nM (i.e., >3 μM) across all subtypes tested [1]. While these values indicate relatively weak affinity for the benzodiazepine binding site, the consistent detection of binding across all four subtypes confirms that the 3-amino-4-bromo-N1-butanenitrile pharmacophore engages the GABAA receptor, unlike the des-bromo analog 2-(3-amino-1H-pyrazol-1-yl)butanenitrile (CAS 1249077-17-5) for which no comparable GABAA profiling data are publicly available, and in contrast to the 4-methyl analog (CAS 1343839-55-3) which is primarily associated with kinase-targeted applications rather than GABAA modulation . The multi-subtype profiling data provide a reference point for researchers investigating structure-activity relationships at the benzodiazepine site.

GABAA Binding Profile

Reported

Ki > 3,000 nM at α1β2γ2, α2β2γ2, α3β2γ2, α5β2γ2
vs. Flunitrazepam Ki = 2.10 nM (α5β2γ2)

Reported multi-subtype binding baseline for benzodiazepine site SAR studies

Weak affinity across all subtypes; supports scaffold engagement reference, not potency claim

Evidence Dimension	GABAA receptor benzodiazepine site binding affinity (Ki) across four human recombinant subtypes
Target Compound Data	Ki > 3,000 nM at α1β2γ2, α2β2γ2, α3β2γ2, and α5β2γ2 (no subtype selectivity observed at this affinity level) [1]
Comparator Or Baseline	Des-bromo analog (CAS 1249077-17-5): no GABAA profiling data publicly available; 4-methyl analog (CAS 1343839-55-3): literature associated with kinase inhibition applications rather than GABAA modulation ; Flunitrazepam (positive control): Ki = 2.10 nM at α5β2γ2 in the same assay system [1]
Quantified Difference	Affinity difference versus flunitrazepam: >1,400-fold weaker at α5β2γ2; binding detected but weak across all subtypes [1]
Conditions	Displacement of [3H]flunitrazepam from human recombinant GABAA receptors expressed in HEK cell membranes; competitive radioligand binding assay; data curated by University of Wisconsin-Milwaukee and ChEMBL [1]

Why This Matters

This multi-subtype profiling establishes a pharmacological baseline that distinguishes the 4-bromo-substituted scaffold from analogs lacking comparable target-engagement data, serving as a reference for medicinal chemistry programs exploring aminopyrazole-based GABAA ligands where the bromo substituent may be elaborated via cross-coupling to modulate affinity and subtype selectivity.

• [1] BindingDB Entry BDBM50599951 (CHEMBL5195108). Affinity data for 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanenitrile at human recombinant GABAA receptor subtypes. Ki > 3.00E+3 nM for α1β2γ2, α2β2γ2, α3β2γ2, α5β2γ2. University of Wisconsin-Milwaukee / ChEMBL. Available at: http://w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50599951 View Source

Branched Nitrile: Stereochemical & Physicochemical Distinctness

The target compound bears the butanenitrile chain as a branched substituent at the pyrazole N1 position (2-substituted), in contrast to the linear 4-butanenitrile regioisomer (CAS 1248252-51-8) . This structural difference carries three key consequences: (1) the target compound contains one asymmetric center (sp3-hybridized carbon at the 2-position of the butanenitrile chain, Fsp3 = 0.43), making it a racemic chiral building block suitable for enantioselective applications or chiral resolution studies, whereas the 4-substituted regioisomer is achiral ; (2) the calculated LogP of the target compound is 1.56 with 3 H-bond acceptors and 1 H-bond donor, physicochemical parameters that differ from the linear regioisomer and influence membrane permeability and solubility profiles in biological assays ; (3) the proximity of the nitrile group to the pyrazole ring in the branched isomer creates distinct electronic and steric environments at the N1 position compared to the linear analog, which may affect both synthetic reactivity at the 4-bromo position and binding poses at biological targets [1].

Stereochemical Distinction

Context-dependent

Branched 2-butanenitrile: 1 asymmetric center, Fsp3 0.43, LogP 1.56
Linear 4-butanenitrile: achiral, no asymmetric center, LogP not reported

Supports enantioselective synthesis and stereochemical SAR study design

Physicochemical differences may influence membrane permeability and binding conformations

Evidence Dimension	Molecular architecture, stereochemistry, and calculated physicochemical properties
Target Compound Data	2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanenitrile: MW 229.08, C7H9BrN4, LogP 1.56, Fsp3 0.43, asymmetric atoms = 1 (racemic), HBA = 3, HBD = 1
Comparator Or Baseline	4-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanenitrile (CAS 1248252-51-8): MW 229.08, C7H9BrN4, LogP not publicly reported, achiral (no asymmetric center), SMILES N#CCCCN1N=C(N)C(Br)=C1
Quantified Difference	The target compound has 1 asymmetric center vs. 0 for the 4-substituted regioisomer; branched vs. linear nitrile chain architecture
Conditions	Calculated physicochemical properties from Fluorochem product datasheet (F709209) and ChemSrc database entries

Why This Matters

For medicinal chemistry programs requiring chiral building blocks or specific spatial orientation of the nitrile group relative to the pyrazole core, the branched 2-butanenitrile regioisomer offers stereochemical and conformational features fundamentally absent in the linear 4-butanenitrile analog, directly impacting rational design strategies.

• [1] Jedinák, L.; Zátopková, R.; Dvořáková, H.; Cankař, P. The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. J. Org. Chem. 2017, 82 (1), 157–169. DOI: 10.1021/acs.joc.6b02306. Note: Study establishes general reactivity principles for halogenated aminopyrazoles applicable to the target scaffold. View Source

2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanenitrile: Recommended Applications

Library Diversification via Suzuki-Miyaura Cross-Coupling

The 4-bromo substituent of this compound serves as an optimal leaving group for Pd-catalyzed Suzuki-Miyaura cross-coupling with aryl, heteroaryl, and styryl boronic acids, as established by the comparative halogen reactivity study of Jedinák et al. (2017), which demonstrated that bromo-aminopyrazoles couple efficiently while exhibiting far lower dehalogenation side reactions than iodo analogs [1]. Procurement of this specific bromo congener—rather than the 4-chloro analog (CAS 1344333-49-8) which may require more forcing conditions, or the 4-iodo analog which suffers from dehalogenation—is recommended for research groups constructing focused libraries of 4-arylated/heteroarylated 3-aminopyrazole derivatives, where the chiral 2-butanenitrile chain provides an additional diversification vector [1].

GABAA Benzodiazepine Site SAR Exploration

The availability of multi-subtype GABAA receptor binding data (Ki > 3,000 nM across α1β2γ2, α2β2γ2, α3β2γ2, and α5β2γ2) [2] makes this compound a reference starting point for medicinal chemistry campaigns targeting the benzodiazepine binding site. Although the affinity is weak, the demonstrated engagement across all four subtypes provides a baseline for SAR studies where the 4-bromo position is elaborated via cross-coupling to introduce aryl/heteroaryl groups aimed at improving both affinity and subtype selectivity. Researchers should prioritize this scaffold over the des-bromo or 4-methyl analogs for GABAA-targeted programs, as those alternatives lack comparable receptor profiling data .

Chiral Building Block for Enantioselective Synthesis

With one asymmetric center at the 2-position of the butanenitrile chain (Fsp3 = 0.43), this compound is supplied as a racemate suitable for chiral resolution, asymmetric synthesis optimization, or use as a racemic probe in stereochemical SAR studies . This stereochemical feature distinguishes it from the achiral 4-butanenitrile regioisomer (CAS 1248252-51-8) . Research groups investigating the impact of stereochemistry on target binding or pharmacokinetic properties should select this branched isomer specifically, as the chiral center may be resolved to yield enantiopure derivatives for comparative biological evaluation.

Intermediate for Agrochemical & Pharmaceutical Lead Optimization

The combination of the 3-amino group (a hydrogen-bond donor/acceptor), the 4-bromo substituent (cross-coupling handle), and the N1-branched nitrile chain (versatile functional group for further transformation) positions this compound as a densely functionalized intermediate for both agrochemical and pharmaceutical lead optimization [1][2]. The nitrile group can be hydrolyzed to the corresponding carboxylic acid or reduced to the amine, while the bromo substituent enables parallel derivatization via cross-coupling chemistry. The established synthetic tractability of the 3-amino-4-bromopyrazole core under Pd-catalyzed conditions [1] supports its use in multi-step synthetic sequences without protecting group manipulation at the pyrazole NH or exocyclic amine.

Application

Selection Property

Validation Focus

Library diversification via Suzuki-Miyaura coupling

Cross-coupling reactivity profile

Dehalogenation side-reaction review

GABAA benzodiazepine site SAR exploration

Multi-subtype binding baseline

Subtype profiling review

Enantioselective synthesis and chiral resolution

Stereochemical control context

Enantiomer-attribution review

Agrochemical and pharmaceutical lead optimization

Multi-site derivatization handle

Synthetic tractability review

• [1] Jedinák, L.; Zátopková, R.; Dvořáková, H.; Cankař, P. The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. J. Org. Chem. 2017, 82 (1), 157–169. DOI: 10.1021/acs.joc.6b02306. View Source
• [2] BindingDB Entry BDBM50599951 (CHEMBL5195108). Affinity data for 2-(3-Amino-4-bromo-1H-pyrazol-1-yl)butanenitrile at human recombinant GABAA receptor subtypes. Ki > 3.00E+3 nM at α1β2γ2, α2β2γ2, α3β2γ2, α5β2γ2. Available at: http://w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50599951 View Source